N-[(E)-4-thiophen-2-ylbut-3-en-2-yl]-1,4-dioxaspiro[4.5]decan-8-amine

• IUPAC Name: N-[(E)-4-thiophen-2-ylbut-3-en-2-yl]-1,4-dioxaspiro[4.5]decan-8-amine
• InChI: InChI=1S/C16H23NO2S/c1-13(4-5-15-3-2-12-20-15)17-14-6-8-16(9-7-14)18-10-11-19-16/h2-5,12-14,17H,6-11H2,1H3/b5-4+
• InChI Key: YTBKRCFRSOFTAY-SNAWJCMRSA-N
• Canonical SMILES: CC(C=CC1=CC=CS1)NC2CCC3(CC2)OCCO3
• Isomeric SMILES: CC(/C=C/C1=CC=CS1)NC2CCC3(CC2)OCCO3
• Molecular Formula: C16H23NO2S
• Molecular Weight: 293.4 g/mol

Description

N-[(E)-4-thiophen-2-ylbut-3-en-2-yl]-1,4-dioxaspiro[45]decan-8-amine is a complex organic compound that features a thiophene ring, a spirocyclic structure, and an amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(E)-4-thiophen-2-ylbut-3-en-2-yl]-1,4-dioxaspiro[4.5]decan-8-amine typically involves multiple steps, starting with the preparation of the thiophene derivative. One common method involves the condensation reaction of sulfur, an α-methylene carbonyl compound, and an α-cyano ester to form aminothiophene derivatives . The spirocyclic structure can be introduced through a one-pot three-component condensation reaction involving N-benzylpiperidone, the appropriate amine, and thioglycolic acid in toluene under reflux conditions .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for the condensation reactions and the development of efficient purification methods to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

N-[(E)-4-thiophen-2-ylbut-3-en-2-yl]-1,4-dioxaspiro[4.5]decan-8-amine can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The double bond in the butenyl chain can be reduced to form saturated derivatives.

Substitution: The amine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Catalytic hydrogenation using palladium on carbon is a typical method.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions at the amine group.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, saturated derivatives, and various substituted amines, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

N-[(E)-4-thiophen-2-ylbut-3-en-2-yl]-1,4-dioxaspiro[4

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound’s structural features make it a candidate for studying interactions with biological macromolecules.

Medicine: Its potential pharmacological properties, such as anti-ulcer activity, make it a subject of interest for drug development.

Industry: The compound’s unique properties could be exploited in the development of new materials, such as organic semiconductors or corrosion inhibitors.

Mechanism of Action

The mechanism by which N-[(E)-4-thiophen-2-ylbut-3-en-2-yl]-1,4-dioxaspiro[4.5]decan-8-amine exerts its effects is likely related to its interaction with specific molecular targets. For example, in medicinal applications, it may interact with enzymes or receptors involved in disease pathways, modulating their activity and leading to therapeutic effects. The exact molecular targets and pathways would depend on the specific application and require further research to elucidate.

Comparison with Similar Compounds

Similar Compounds

Thiophene Derivatives: Compounds such as suprofen and articaine, which also contain thiophene rings, exhibit various pharmacological properties.

Spirocyclic Compounds: Other spirocyclic amines, such as those based on piperidine, have been studied for their biological activities.

Uniqueness

N-[(E)-4-thiophen-2-ylbut-3-en-2-yl]-1,4-dioxaspiro[45]decan-8-amine is unique due to its combination of a thiophene ring, a spirocyclic structure, and an amine group